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Compound of Interest

Compound Name: 2-Ethoxyethylamine

Cat. No.: B085609

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 2-
Ethoxyethylamine, a highly flammable and corrosive chemical. Adherence to these protocols
is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

2-Ethoxyethylamine presents significant health and safety risks. Understanding these hazards
is the first step in safe handling.

Hazard Profile:

Flammability: Highly flammable liquid and vapor.[1][2]

Corrosivity: Causes severe skin burns and eye damage.[1][2][3]

Toxicity: Harmful if swallowed or in contact with skin.[1][2][3]

Respiratory Hazard: Causes chemical burns to the respiratory tract upon inhalation.[1][2]

Immediate Actions:

» Work exclusively in a certified chemical fume hood.[1]
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e Ensure an eyewash station and safety shower are readily accessible.[1]

e Eliminate all ignition sources from the handling area.[1]

o Use spark-proof tools and explosion-proof equipment.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes

the required PPE for handling 2-Ethoxyethylamine.

Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Chemical splash goggles and

a full-face shield.

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.

Skin Protection

Chemical-resistant gloves
(refer to the glove selection
guide below). A flame-
retardant and chemically
resistant lab coat or apron
must be worn. Closed-toe

shoes are required.

Gloves must be inspected
before each use and comply
with EN 374 (EU) or ASTM
F739 (US) standards.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate

organic vapor cartridge.

Required when handling
outside of a fume hood or if
there is a risk of exceeding

exposure limits.

Quantitative Data on Exposure Limits and Glove Compatibility:

Direct occupational exposure limits for 2-Ethoxyethylamine are not established by OSHA,

NIOSH, or ACGIH.[1] However, for the structurally similar compound 2-Ethoxyethanol, the

following exposure limits have been set and can be used as a cautious reference:
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Organization Exposure Limit (Time-Weighted Average)
NIOSH REL 0.5 ppm (1.8 mg/m?) [skin]

OSHA PEL 200 ppm (740 mg/m3) [skin]

ACGIH TLV 5 ppm (18 mg/m3) [skin]

Data for 2-Ethoxyethanol, a related compound. Exercise extreme caution.

Quantitative data on the resistance of specific glove materials to 2-Ethoxyethylamine is
limited. However, studies on 2-Ethoxyethanol provide crucial guidance. Disposable nitrile
gloves have shown poor protection against 2-ethoxyethanol, with breakthrough times of less
than 20 minutes. Therefore, for prolonged contact, more robust glove materials are necessary.

_ _ Recommendations
] Resistance to Resistance to Ethers
Glove Material ) for 2-
Amines (General) (General) _
Ethoxyethylamine

Suitable for splash
protection only;
o ) change immediately
Nitrile Good Fair to Good
upon contact. Not
recommended for

prolonged use.

A better choice for
Neoprene Good Good _
extended handling.

Recommended for
Butyl Rubber Excellent Excellent prolonged or

immersive work.

Recommended for
Viton® Excellent Excellent prolonged or

immersive work.

Note: Always consult the glove manufacturer's specific chemical resistance data for 2-
Ethoxyethylamine if available.
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Experimental Protocol: Preparation of a 1M Solution
of 2-Ethoxyethylamine

This protocol outlines the steps for safely preparing a 1M solution of 2-Ethoxyethylamine in a
non-reactive solvent (e.g., Toluene).

Materials:

o 2-Ethoxyethylamine

e Anhydrous Toluene

e Volumetric flask with a stopper

e Glass funnel

e Magnetic stirrer and stir bar

» Appropriate glassware for measurements
e All required PPE

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational.

e Solvent Preparation: Measure the required volume of Toluene and add it to the volumetric
flask containing a magnetic stir bar.

o Adding 2-Ethoxyethylamine: In the fume hood, carefully measure the required mass of 2-
Ethoxyethylamine. Slowly add the 2-Ethoxyethylamine to the Toluene in the volumetric
flask using a glass funnel.

o Mixing: Stopper the flask and place it on the magnetic stirrer. Stir until the solution is
homogeneous.
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o Storage: Transfer the solution to a properly labeled, sealed, and appropriate storage
container.

o Decontamination: Decontaminate all glassware and equipment that came into contact with 2-
Ethoxyethylamine.

o Waste Disposal: Dispose of all waste, including contaminated PPE, according to the disposal
plan.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Operational Workflow Diagram:
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PPE Selection Workflow for 2-Ethoxyethylamine

Preparation

Start: Task Involving
2-Ethoxyethylamine

Assess Risk of Exposure
(Splash, Immersion, Inhalation)

PPE %election

Select Eye/Face Protection: Select Skin Protection: Select Respiratory Protection:
- Chemical Splash Goggles - Chemical-Resistant Gloves - NIOSH-Approved Respirator
- Full-Face Shield - Flame-Retardant Lab Coat (if needed)

Ac$on

P> Don PPE Correctly (<&

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Ethoxyethylamine.

Disposal Plan: All waste containing 2-Ethoxyethylamine is considered hazardous and must be
disposed of accordingly.
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o Waste Collection: Collect all 2-Ethoxyethylamine waste in a dedicated, properly labeled,
and sealed container.[3] Do not mix with other waste streams.

o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste: 2-
Ethoxyethylamine" and include the appropriate hazard pictograms (flammable, corrosive,
toxic).

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and
secondary containment area away from ignition sources.

o Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a
licensed environmental management company.[2] Incineration is a common disposal method
for flammable organic compounds.[2]

Disposal Workflow Diagram:
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Disposal Workflow for 2-Ethoxyethylamine Waste

Waste Collection
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:
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Final Disposal
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End: Waste Disposed
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Caption: Disposal workflow for 2-Ethoxyethylamine waste.
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By adhering to these guidelines, you can significantly mitigate the risks associated with
handling 2-Ethoxyethylamine, ensuring a safer laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-ethoxyethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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